Cas no 338396-74-0 (Propanedioic acid,2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-, 1,3-diethyl ester
• CAS No: 338396-74-0
• MF: C₁₇H₁₄F₆N₂O₄
• MW: 424.294485569
• CID: 302003
• PubChem ID: 3814347
• Update Time: 2025-04-19

Propanedioic acid,2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-, 1,3-diethyl ester
• Propanedioicacid, [5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-, diethyl ester (9CI)
• Diethyl [5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]malonate
• 1,3-diethyl2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]propanedioate
• 2G-010
• 1,3-diethyl 2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]propanedioate
• AKOS005084674
• DTXSID501143416
• diethyl 2-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]malonate
• Diethyl 2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]propanedioate
• 338396-74-0

• Inchi： 1S/C17H14F6N2O4/c1-3-28-14(26)12(15(27)29-4-2)10-6-5-8-9(16(18,19)20)7-11(17(21,22)23)25-13(8)24-10/h5-7,12H,3-4H2,1-2H3
• InChI Key： LVOFCHCHUTZPAO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C2C=1C=CC(C(C(=O)OCC)C(=O)OCC)=N2)(F)F

Computed Properties

• Exact Mass: 424.08577590g/mol
• Monoisotopic Mass: 424.08577590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 78.4Ų